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Compound of Interest

Compound Name: 4-Methoxybenzaldehyde

Cat. No.: B044291

Introduction: p-Anisaldehyde (4-methoxybenzaldehyde) is an aromatic aldehyde renowned for
its potent, sweet, floral, and anise-like aroma. It is a naturally occurring compound found in the
essential oils of various plants, where it contributes significantly to their characteristic fragrance
and biological properties. Beyond its role in perfumery and flavor industries, p-anisaldehyde is
of interest to researchers for its potential antimicrobial and insecticidal activities. This guide
provides an in-depth overview of the natural occurrence of p-anisaldehyde in essential oils, its
biosynthetic origins, and the detailed experimental protocols used for its quantification.

Natural Occurrence of p-Anisaldehyde

p-Anisaldehyde is present as a minor to significant constituent in several well-known essential
oils. Its concentration can vary widely depending on the plant's geographical origin, stage of
maturity at harvest, and the extraction method employed. The primary sources are plants from
the Apiaceae and llliciaceae families.

Quantitative Data Summary

The following table summarizes the reported concentrations of p-anisaldehyde in the essential
oils of various plant species.
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Concentration

Botanical Common .
Plant Part (% of Essential Reference(s)
Name Name .
Qil)
Pimpinella ) ) )
] Anise / Aniseed Fruits (Seeds) trace - 5.4% [1]
anisum L.
Pimpinella ) ) )
) Anise / Aniseed Fruits (Seeds) <1.0% [2]
anisum L.
Pimpinella ] ] )
] Anise / Aniseed Fruits (Seeds) 1.31-4.45% [3]
anisum L.
Foeniculum )
) Fennel Aerial Parts 0.1-0.2% [4]
vulgare Mill.
Foeniculum -
) Fennel Not Specified 7.7% [5]
vulgare Mill.
Foeniculum
vulgare Mill. var. Sweet Fennel Not Specified 0.95%
dulce
lllicium verum ) )
Star Anise Fruits (Seeds) 1.81% [6]
Hook.f.

Biosynthesis of p-Anisaldehyde in Plants

The biosynthesis of p-anisaldehyde in plants is intrinsically linked to the phenylpropanoid
pathway, which is responsible for the synthesis of a vast array of plant secondary metabolites.
The pathway begins with the amino acid L-phenylalanine. While the exact enzymatic steps can
vary between species, a plausible route involves the formation of trans-anethole, a major
component in these oils, which is subsequently oxidized to form p-anisaldehyde. This
biotransformation can be catalyzed by enzymes such as trans-anethole oxygenase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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